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Compound of Interest |

(3R)-4-(2-(1H-indol-4-yl)-6-(1-
Compound Name: methylsulfonylcyclopropyl)pyrimidi
n-4-yl)-3-methylmorpholine

Cat. No.: B612156
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For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ20 is a potent and selective inhibitor of Ataxia Telangiectasia and Rad3-related (ATR) protein
kinase, a critical regulator of the DNA damage response (DDR).[1][2][3] With an IC50 of 5 nM in
cell-free assays, AZ20 serves as a valuable tool for investigating ATR signaling pathways and
for preclinical anti-cancer drug development.[1][2][3][4][5][6] Proper solubilization and handling
of AZ20 are crucial for obtaining accurate and reproducible results in in vitro experiments.
These application notes provide detailed protocols for the solubilization of AZ20 and its use in
common in vitro assays.

Data Presentation: AZ20 Solubility and Stock
Solutions

Quantitative data regarding the solubility and recommended stock concentrations of AZ20 are
summarized in the table below for easy reference and comparison. It is highly recommended to
use fresh, anhydrous DMSO for preparing stock solutions, as moisture can reduce the solubility
of the compound.[1]
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Parameter Value Source
Molecular Weight 412.51 g/mol [L1031[7]
Solubility in DMSO = 100 mg/mL (242.42 mM) [4]18]
83 mg/mL (201.2 mM) [1]
>10 mM [2]
Up to 20 mg/mL [5]
Recommended Stock Solution )

) 10 mM in DMSO [9]
Concentration

-20°C for up to 1 year, or -80°C

Storage of Stock Solution for up to 2 years. Avoid [4]

repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM AZ20 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZ20 in dimethyl sulfoxide
(DMSO).

Materials:

AZ20 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:
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e Calculate the required amount of AZ20 powder. For 1 mL of a 10 mM stock solution, you will
need 4.125 mg of AZ20 (Molecular Weight: 412.51 g/mol ).

» Weigh the calculated amount of AZ20 powder and place it in a sterile microcentrifuge tube.

e Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1
mL of DMSO for every 4.125 mg of AZ20.

» Vortex the solution until the AZ20 powder is completely dissolved. Gentle warming at 37°C
for 10 minutes or sonication can aid in dissolution if necessary.[2]

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the AZ20 DMSO stock solution to prepare working
concentrations for in vitro cell culture experiments.

Materials:

10 mM AZ20 stock solution in DMSO

Appropriate cell culture medium (e.g., EMEM with 10% FCS and 1% glutamine)

Sterile tubes

Calibrated pipettes

Procedure:

e Thaw a single aliquot of the 10 mM AZ20 stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations.
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e ltis critical to ensure that the final concentration of DMSO in the cell culture medium is kept
low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

e For example, to prepare a 10 uM working solution, you can add 1 pL of the 10 mM stock
solution to 999 L of cell culture medium.

» Always prepare fresh working solutions for each experiment.

Mandatory Visualization
AZ20 Signaling Pathway

AZ20 primarily targets the ATR kinase, a key component of the DNA damage response
pathway. Upon DNA damage, ATR is activated and phosphorylates a number of downstream
targets, including the checkpoint kinase 1 (Chk1). This phosphorylation event initiates a
signaling cascade that leads to cell cycle arrest, allowing time for DNA repair. AZ20 inhibits the
kinase activity of ATR, thereby preventing the phosphorylation of Chk1 and abrogating the
downstream signaling.
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Caption: AZ20 inhibits the ATR kinase signaling pathway.

Experimental Workflow for AZ20 Solubilization and Use
in In Vitro Assays

The following diagram illustrates the general workflow from solubilizing AZ20 powder to its
application in a typical cell-based in vitro assay.
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Experimental Workflow
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Caption: Workflow for preparing and using AZ20 in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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